Cas no 1153976-83-0 (N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine)

• Product name: N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153976-83-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5097689
• PubChem ID: 43535007

N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(4-ethylcyclohexyl)-1-methyl-
• n-(4-Ethylcyclohexyl)-1-methyl-1h-pyrazol-4-amine
• N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H21N3/c1-3-10-4-6-11(7-5-10)14-12-8-13-15(2)9-12/h8-11,14H,3-7H2,1-2H3
• InChI Key： BVVKHNHYWIQXGI-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2CCC(CC)CC2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine

Recent Advances in the Study of N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine (CAS: 1153976-83-0)

N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine (CAS: 1153976-83-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential clinical applications.

The compound has been identified as a key intermediate in the synthesis of various heterocyclic compounds, which are known for their diverse biological activities. Recent synthetic methodologies have improved the yield and purity of N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine, making it more accessible for further pharmacological evaluations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process.

Pharmacological studies have revealed that N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine exhibits promising activity as a modulator of specific biological targets. In vitro assays have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in the treatment of neurological disorders. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity. Computational modeling and molecular docking simulations have provided insights into its binding interactions with target proteins, further elucidating its therapeutic potential.

Despite these promising findings, challenges remain in the development of N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine as a drug candidate. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring its applications in combination therapies.

In conclusion, N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine represents a valuable scaffold in medicinal chemistry with significant potential for drug development. Continued research efforts are expected to uncover new applications and improve its therapeutic efficacy. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical industry.